Cassia oil

• IUPAC Name: 2-methoxy-4-prop-2-enylphenol;[(E)-prop-1-enyl]benzene
• InChI: InChI=1S/C10H12O2.C9H10/c1-3-4-8-5-6-9(11)10(7-8)12-2;1-2-6-9-7-4-3-5-8-9/h3,5-7,11H,1,4H2,2H3;2-8H,1H3/b;6-2+
• InChI Key: JKTRXPUEIZZFGE-RPPWHJSFSA-N
• Canonical SMILES: CC=CC1=CC=CC=C1.COC1=C(C=CC(=C1)CC=C)O
• Isomeric SMILES: C/C=C/C1=CC=CC=C1.COC1=C(C=CC(=C1)CC=C)O
• Molecular Formula: C19H22O2
• Molecular Weight: 282.4 g/mol
• Physical Description: Liquid, Yellow or brown liquid; Darkened and thickened by exposure to air; [Merck Index] Yellow to yellow-brown oily liquid with a sweet woody odor; [Good Scents MSDS]
• Solubility: 1 volume in 3 volumes of 70% ethanol at 20 °C (Cassia oil); 1 volume in 2 volumes of 70% ethanol at 20 °C (Cinnamon leaf oil); 1 volume in at least 3 volumes of 70% ethanol (Cinnamon bark oil), Slightly soluble in water
• Density: 1.052-1.070 at 20/20 °C (Cassia oil); 1.037-1.053 at 20/20 °C (Cinnamon leaf oil); 1.010-1.030 at 25/25 °C (Cinnamon bark oil)
• CAS No.: 8007-80-5

Description

Cassia oil is extracted from the bark of the Cinnamomum cassia plant. It is a warm and spicy essential oil with a sweet, cinnamon-like aroma. Although its scent and chemical makeup is similar to Cinnamon Bark oil, Cassia essential oil stands out on its own. It is used in baking, beverages, massages, personal aroma, cleaning, and diffusing. This compound is known for its warm, spicy aroma, similar to cinnamon. It’s commonly used in aromatherapy and has a diverse range of applications.

Synthesis Analysis

This compound is derived by steam distillation of the cassia bark, leaves, and twigs. Cassia is similar to true cinnamon (sometimes called Ceylon cinnamon) and mimics some cinnamon benefits and uses. They’re from the same botanical family, and they both have a spicy, warm aroma — but cassia bark oil is sweeter than cinnamon.

Molecular Structure Analysis

The main components of this compound are benzaldehyde, chavicol, cinnamic aldehyde, cinnamyl acetate, and linalool. These components contribute to the oil’s distinctive aroma and therapeutic properties.

Chemical Reactions Analysis

The concentrations of the main aldehydes differed in different parts of the plant and were affected by the extent of thinning. The influence on cinnamaldehyde in the bark was minor, but was much greater in the branches and leaves.

Physical and Chemical Properties Analysis

This compound’s main chemical components are cinnamaldehyde, cinnamyl acetate, cinnamic acid, and coumarin, each contributing to the oil’s distinctive aroma and therapeutic properties.

Scientific Research Applications

Antioxidant Properties

Cassia essential oil has been shown to exhibit antioxidant effects. A study highlighted its effectiveness in reducing oxidation in deep-fried beef during the frying process. The optimum conditions for this antioxidant effect were identified, demonstrating the potential of cassia oil in food preservation and processing (Du & Li, 2008).

Physicochemical Analysis

Research on the physicochemical properties of Cassia species seeds, including their oil content, provided insights into their potential applications in traditional medicine. This study contributes to understanding the scientific basis of their use in traditional practices (Deshmukh & Deshmukh, 2022).

Hypouricemic Effects

This compound has been found to have significant effects on serum and hepatic uric acid levels in mice. Its inhibitory actions against liver enzymes involved in urate production suggest potential therapeutic applications for conditions related to hyperuricemia (Zhao et al., 2006).

Antimicrobial Applications

The antibacterial and antifungal properties of this compound have been demonstrated, notably against human pathogens like Escherichia coli and plant pathogens such as Botrytis cinerea. This suggests its potential as a natural alternative to synthetic chemicals for controlling pathogens in food products like strawberries (El-Mogy & Alsanius, 2012).

Essential Oil Composition and Yield

The composition and yield of essential oils from cassia leaves have been studied, revealing variations depending on the developmental stages of the leaves. This research is significant for optimizing the harvest and utilization of cassia resources (Li et al., 2013).

Anti-inflammatory Effects

Cassia leaf oil has been investigated for its anti-inflammatory effects, particularly its impact on pro-inflammatory and anti-inflammatory mediators in cells. This research enhances the understanding of this compound's potential therapeutic applications in inflammation-related conditions (Pannee et al., 2014).

Solvent Applications

This compound's efficacy as a solvent substitute for rotenone emulsifiable concentrates has been studied. Its synergistic effects with rotenone suggest its potential in pest management, offering an eco-friendly alternative to traditional solvents (Wen et al., 2013).

Antibacterial Phytochemicals

GC-MS analysis of Cassia sophera Linn oils revealed various chemical constituents with considerable antibacterial activity, indicating potential applications in developing new antimicrobial agents (Jash et al., 2020).

Mechanism of Action

Cassia oil is known to boost the immune system — helping the entire body run properly. It maintains a healthy and functioning digestive system and improves blood circulation. This compound is also an antidepressant, and it has been used for years to build courage and a sense of self-worth.

Safety and Hazards

Cassia may cause skin irritation, itching, and redness when applied topically. Ingesting Cassia can be toxic and potentially harmful, especially in large amounts. Use Cassia in moderation and consult a doctor if you have concerns.

Future Directions

The global cassia essential oil market is being aided by the growth of the essential oil market, which reached a volume of 223.72 thousand metric tons in 2023 and expected to grow at a CAGR of 8% in the forecast period of 2024-2032. The rising demand for essential oils is the primary factor driving the growth of the cassia essential oil industry.